N-(3-chlorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C15H14ClN3O2S/c1-9-5-14(21)19-12(8-22-15(19)17-9)7-13(20)18-11-4-2-3-10(16)6-11/h2-6,12H,7-8H2,1H3,(H,18,20)
• InChI Key: BZRLJZRGKWJRLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

N-(3-chlorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H14ClN3O2S and its molecular weight is 335.81. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Thiazolopyrimidine derivatives have been synthesized and evaluated for their antinociceptive and anti-inflammatory properties. A study by Selvam et al. (2012) explored a series of heterocyclic compounds, including those related to the given chemical structure, demonstrating significant antinociceptive and anti-inflammatory activities through methods such as the tail-flick technique and carrageenan-induced paw edema test. This suggests potential applications in pain management and inflammation control (Selvam, Karthik, Palanirajan, & Ali, 2012).

Antitumor Activity

The antitumor potential of pyrazolo[3,4-d]pyrimidine derivatives, which share a structural resemblance with the compound of interest, has been investigated. El-Morsy et al. (2017) synthesized a series of these derivatives and evaluated their effectiveness against the human breast adenocarcinoma cell line MCF7, finding that some derivatives exhibited mild to moderate antitumor activity. This highlights the compound's potential application in cancer research and therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antibacterial and Antifungal Activities

Compounds within the same class have been synthesized and tested for their antimicrobial efficacy. Mistry et al. (2009) reported on the synthesis of novel thiazolidinone and acetidinone derivatives, evaluating their antimicrobial activity against various microorganisms. These findings suggest the potential use of the compound for developing new antimicrobial agents (Mistry, Desai, & Intwala, 2009).

Spectroscopic and Quantum Mechanical Studies

Research on bioactive benzothiazolinone acetamide analogs, including vibrational spectra, electronic properties, and photovoltaic efficiency modeling, has been conducted. Mary et al. (2020) explored the potential of such compounds as photosensitizers in dye-sensitized solar cells (DSSCs), indicating a novel application area in renewable energy technologies (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).